3-Chloro-1,2-propanediol

• CAS No.: 96-24-2
• Product Name: 3-Chloro-1,2-propanediol
• Molecular Formula: C3H7ClO2; HOCH2CHOHCH2Cl; C3H7ClO2
• Molecular Weight: 110.54 g/mol
• IUPAC Name: 3-chloropropane-1,2-diol
• Standard InChI: InChI=1S/C3H7ClO2/c4-1-3(6)2-5/h3,5-6H,1-2H2
• Standard InChIKey: SSZWWUDQMAHNAQ-UHFFFAOYSA-N
• SMILES: C(C(CCl)O)O
• Canonical SMILES: C(C(CCl)O)O
• Boiling Point: 415 °F at 760 mm Hg (decomposes) (NTP, 1992); 213 °C (decomposes); at 1.9kPa: 114-120 °C
• Colorform: Colorless or pale yellow liquid; Heavy liquid
• Density: 1.326 at 64 °F (NTP, 1992); 1.3218 @ 20 °C/4 °C; Relative density (water = 1): 1.32
• Flash Point: 138 °F (NTP, 1992); 113 °C c.c.
• Melting Point: -40 °F (NTP, 1992); -40 °C
• Physical Description: Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.; Liquid; COLOURLESS-TO-PALE-YELLOW HYGROSCOPIC LIQUID.
• Description: Glycerol alpha-monochlorohydrin appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.; Glycerol alpha-monochlorohydrin, also known as alpha-chlorohydrin or (RS)-3-chloro-1, 2-propanediol, belongs to the class of organic compounds known as chlorohydrins. These are alcohols substituted by a chlorine atom at a saturated carbon atom otherwise bearing only hydrogen or hydrocarbyl groups. Glycerol alpha-monochlorohydrin exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, glycerol alpha-monochlorohydrin is primarily located in the cytoplasm. Outside of the human body, glycerol alpha-monochlorohydrin can be found in herbs and spices. This makes glycerol alpha-monochlorohydrin a potential biomarker for the consumption of this food product.; 3-chloropropane-1,2-diol is a chloropropane-1,2-diol that is propane-1,2-diol substituted by a chloro group at position 3.
• Shelf Life: TENDENCY TO TURN STRAW COLOR
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 9.05 M; SOL IN WATER, ALCOHOL, & ETHER; Immiscible with oils; Soluble in oxygenated solvents; Miscible in water; 1000 mg/mL at 20 °C; Solubility in water: miscible
• Synonyms: 3 Chloro 1,2 propanediol; 3 Chloropropanediol; 3 Monochloropropane 1,2 diol; 3-Chloro-1,2-propanediol; 3-Chloropropanediol; 3-MCPD; 3-monochloropropane-1,2-diol; alpha Chlorhydrin; alpha Chlorohydrin; alpha-Chlorhydrin; alpha-Chlorohydrin; alpha-Monochlorohydrin, Glycerol; Glycerol alpha Monochlorohydrin; Glycerol alpha-Monochlorohydrin; U 5897; U-5897; U5897
• Vapor Density: Relative vapor density (air = 1): 3.8
• Vapor Pressure: 3.75 mm Hg at 77 °F (NTP, 1992); 0.20 mmHg; 0.2 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 27
• PubChem Compound: 7290
• Last Modified: Nov 12 2021